Methyl 4-methylpiperazine-1-carbodithioate
Cat. No. B1426139
CAS RN:
98428-90-1
M. Wt: 190.3 g/mol
InChI Key: IMVFRUURAMHQKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Methyl 4-methylpiperazine-1-carbodithioate is a chemical compound with the molecular formula C7H14N2S2 and a molecular weight of 190.33 . It is a solid substance and is used in various chemical reactions .
Molecular Structure Analysis
The InChI code for Methyl 4-methylpiperazine-1-carbodithioate is 1S/C7H14N2S2/c1-8-3-5-9(6-4-8)7(10)11-2/h3-6H2,1-2H3 . This indicates the presence of carbon, hydrogen, nitrogen, and sulfur atoms in the molecule. The exact 3D structure can be determined using computational chemistry methods or experimental techniques such as X-ray crystallography.Chemical Reactions Analysis
Methyl 4-methylpiperazine-1-carbodithioate can participate in various chemical reactions. For instance, it has been used in the formation of mixed-ligand complexes with metals such as cobalt (II), nickel (II), and copper (II) . The exact reaction conditions and outcomes can vary depending on the specific reaction.Physical And Chemical Properties Analysis
Methyl 4-methylpiperazine-1-carbodithioate is a solid substance . Its exact physical and chemical properties such as melting point, boiling point, solubility, etc., are not provided in the search results. These properties can be determined using standard laboratory methods or can be found in specialized chemical databases.Scientific Research Applications
Mixed-Ligand Complexes of Cobalt (II), Nickel (II) and Copper (II)
- Scientific Field: Physical Sciences
- Summary of Application: This compound is used to prepare mixed-ligand complexes of Cobalt (II), Nickel (II) and Copper (II). These complexes have been characterized by elemental analyses, molar conductance, infrared and electronic absorption spectral, and magnetic susceptibility measurements at different temperatures .
- Methods of Application: The mixed-ligand complexes are prepared using 4-methylpiperazine-1-carbodithioate (4-MPipzcdt) and other ligands. The resulting complexes are then characterized using various analytical techniques .
- Results or Outcomes: Cobalt (II) complexes exhibit superexchange ferromagnetic coupling of the unpaired spins on adjacent low-spin cobalt (II) species forming long chained polymeric compounds. Nickel (II) complexes with chromophores [NiS 4 N 2] and [NiS 2 N 4] are assigned cis-distorted octahedral geometries. Copper (II) complexes have been proposed to have six-coordinate tetragonal structures .
Complexes of Manganese (II) and Manganese (III)
- Scientific Field: Applied Chemistry
- Summary of Application: This compound is used to prepare complexes of manganese(II) and manganese(III). These complexes have been characterized by elemental analyses, conductance, infrared and electronic absorption spectral and room temperature as well as variable temperature magnetic susceptibility measurements .
- Methods of Application: The manganese(II) and manganese(III) complexes are prepared using 4-methylpiperazine-1-carbodithioate under suitable conditions. The resulting complexes are then characterized using various analytical techniques .
- Results or Outcomes: Manganese(II) complexes exhibit antiferromagnetic behavior. Antiferromagnetic interactions through superoxo bridge have been proposed for temperature dependent magnetic behaviour of manganese(III) complexes .
Mixed-Ligand Manganese (II) and Iron (II) Complexes
- Scientific Field: Physical Sciences
- Summary of Application: This compound is used to isolate and investigate some manganese (II) and iron (II) complexes .
- Methods of Application: The manganese (II) and iron (II) complexes are isolated using 4-methylpiperazine-1-carbodithioic acid and sodium 4-methylpiperazine-1-carbodithioate ligands .
- Results or Outcomes: The study aims at investigating the properties of these complexes .
Synthesis of Nano-Sized Coordinate Complex of Zinc (II)
- Scientific Field: Nanotechnology
- Summary of Application: This compound is used in the synthesis of a nano-sized coordinate complex of zinc(II), Zn(4-MPipzcdt)2, using triphenylphosphine (PPh3) as a capping agent .
- Methods of Application: The nano-sized coordinate complex of zinc(II) is synthesized using 4-methylpiperazine-1-carbodithioate and triphenylphosphine under suitable conditions .
- Results or Outcomes: The EDAX spectrum of the compound showed 40 wt% Zn; 6 wt% sulphur and 2 wt% phosphorus .
Synthesis of Mixed-Ligand Complexes with π-Acceptor Ligands
- Scientific Field: Coordination Chemistry
- Summary of Application: This compound is used in the synthesis of mixed-ligand complexes with π-acceptor ligands . The use of the π-acceptor ligands in conjunction with dithiocarbamate ligands lead to the stability of cobalt (II) which otherwise gets readily oxidized .
- Methods of Application: The mixed-ligand complexes are synthesized using 4-methylpiperazine-1-carbodithioic acid and sodium 4-methylpiperazine-1-carbodithioate ligands along with the π-acceptor bidentate nitrogenous bases, 1,10-phenanthroline and 2,2′-bipyridyl .
- Results or Outcomes: The study aims at investigating the properties of these complexes .
Synthesis of Manganese(II) and Manganese(III) Carbodithioates
- Scientific Field: Inorganic Chemistry
- Summary of Application: This compound is used in the synthesis of manganese(II) and manganese(III) carbodithioates . These have been characterized by elemental analyses, conductance, infrared and electronic absorption spectral and room temperature as well as variable temperature magnetic susceptibility measurements .
- Methods of Application: The manganese(II) and manganese(III) carbodithioates are prepared using 4-methylpiperazine-1-carbodithioic acid under suitable conditions .
- Results or Outcomes: Manganese(II) complexes exhibit antiferromagnetic behavior. Antiferromagnetic interactions through superoxo bridge have been proposed for temperature dependent magnetic behaviour of manganese(III) complexes .
Safety And Hazards
Methyl 4-methylpiperazine-1-carbodithioate is associated with certain hazards. It has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed), H312 (Harmful in contact with skin), and H332 (Harmful if inhaled) . Precautionary measures include avoiding inhalation, ingestion, or skin contact, and using personal protective equipment .
Future Directions
The future directions for research on Methyl 4-methylpiperazine-1-carbodithioate could include exploring its potential applications in various fields, studying its properties in more detail, and developing new synthesis methods. Its use in the formation of mixed-ligand complexes suggests potential applications in coordination chemistry and materials science .
properties
IUPAC Name |
methyl 4-methylpiperazine-1-carbodithioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2S2/c1-8-3-5-9(6-4-8)7(10)11-2/h3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMVFRUURAMHQKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=S)SC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00718158 |
Source
|
| Record name | Methyl 4-methylpiperazine-1-carbodithioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00718158 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-methylpiperazine-1-carbodithioate | |
CAS RN |
98428-90-1 |
Source
|
| Record name | Methyl 4-methylpiperazine-1-carbodithioate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00718158 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-methyl-4-(methylsulfanyl)carbothioylpiperazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Citations
For This Compound
23
Citations
A novel series of 4-substituted-piperazine-1-carbodithioate derivatives of 2,4-diaminoquinazoline were synthesized and tested for their antiproliferative activities against five human …
Number of citations: 60
www.sciencedirect.com
A new series of piperazine‐1‐carbodithioate derivatives of 2‐substituted quinazolin‐4(3H)‐ones were synthesized via a five‐steps procedure starting from 2‐amino‐5‐methylbenzoic …
Number of citations: 21
onlinelibrary.wiley.com
… methylpiperazine-1-carbodithioate (2a) with 5-(chloromethyl)-1,3-oxathiolane-2-thione (1) would give rise to S-(2-thioxo-1,3-oxathiolan-5-yl)methyl 4-methylpiperazine-1-carbodithioate (…
Number of citations: 18
pubs.acs.org
A series of chromone derivatives bearing diverse dithiocarbamate moieties were designed and synthesized via a three-component reaction protocol. Their in vitro antitumor activities …
Number of citations: 188
www.sciencedirect.com
Objective: Cancer is the major cause of mortality in most of the developing countries. Enormous chemotherapeutic agents developed are still need improvements in survival rates and …
Number of citations: 5
dergipark.org.tr
Bacterial and fungal infections are the major effects to cause the numerous disorders in health. To overcome such disorders there will be needed to carry out the studies to find potent …
Number of citations: 9
www.sciencedirect.com
Objective: Cancer is the major cause of mortality in most of the developing countries. Enormous chemotherapeutic agents developed are still need improvements in survival rates and …
Number of citations: 3
teav.ankara.edu.tr
New series of benzimidazole ring core conjugated with either dithiocarbamate or thiopropyl linkers, hybridized with different secondary amines were synthesized; 5–15 and 22–31; …
Number of citations: 14
www.sciencedirect.com
Background: α-Glucosidase is a hydrolyzing enzyme that plays a crucial role in the degradation of carbohydrates and starch to glucose. Hence, α-glucosidase is an important target in …
Number of citations: 12
www.ingentaconnect.com
Multicomponent synthesis of biologically relevant S-benzyl dithiocarbamates from para-quinone methides, amines, and carbon disulfide are described under catalyst and additive-free …
Number of citations: 16
pubs.acs.org
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